Cas no 721-09-5 (methyl 3-amino-4-(trifluoromethoxy)benzoate)

Methyl 3-amino-4-(trifluoromethoxy)benzoate is a fluorinated aromatic ester with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing properties. The amino group at the 3-position enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling further functionalization via amidation, acylation, or coupling reactions. The trifluoromethoxy moiety improves lipophilicity and metabolic stability, making it valuable in drug design. Its crystalline form ensures consistent purity and handling. This compound is particularly useful in constructing complex molecules where fluorine incorporation is desired for tuning biological activity or physicochemical properties. Suitable for controlled reactions under standard laboratory conditions.
methyl 3-amino-4-(trifluoromethoxy)benzoate structure
721-09-5 structure
Product Name:methyl 3-amino-4-(trifluoromethoxy)benzoate
CAS No:721-09-5
MF:C9H8F3NO3
MW:235.15993309021
MDL:MFCD18398696
CID:1016467
PubChem ID:21187935
Update Time:2025-05-24

methyl 3-amino-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-amino-4-trifluoromethoxybenzoate
    • methyl 3-amino-4-(trifluoromethoxy)benzoate
    • P210-0699 Methyl 3-amino-4-trifluoromethoxybenzoate
    • FT-0729095
    • CS-0133282
    • E81643
    • methyl 3-amino-4-(trifluoromethoxy)-benzoate
    • EN300-2008374
    • Benzoic acid, 3-amino-4-(trifluoromethoxy)-, methyl ester
    • SCHEMBL7361708
    • starbld0009722
    • 721-09-5
    • DA-03292
    • MDL: MFCD18398696
    • Inchi: 1S/C9H8F3NO3/c1-15-8(14)5-2-3-7(6(13)4-5)16-9(10,11)12/h2-4H,13H2,1H3
    • InChI Key: INVMOQROZJDLEJ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(C(=O)OC)=CC=1N)(F)F

Computed Properties

  • Exact Mass: 235.04564
  • Monoisotopic Mass: 235.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 61.55

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methyl 3-amino-4-(trifluoromethoxy)benzoate Related Literature

Additional information on methyl 3-amino-4-(trifluoromethoxy)benzoate

Methyl 3-Amino-4-(Trifluoromethoxy)Benzoate: A Comprehensive Overview

Methyl 3-amino-4-(trifluoromethoxy)benzoate, also known by its CAS number 721-09-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with an amino group at the 3-position and a trifluoromethoxy group at the 4-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of methyl 3-amino-4-(trifluoromethoxy)benzoate involves several steps, including the preparation of the benzoic acid derivative and subsequent esterification. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial use.

One of the most notable applications of methyl 3-amino-4-(trifluoromethoxy)benzoate is in the field of pharmacology. The compound has been extensively studied for its potential as a precursor in drug development. Its ability to act as a bioisostere or a scaffold for constructing complex molecular architectures has made it a valuable tool in medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors, highlighting its potential in therapeutic applications.

In addition to its pharmacological uses, methyl 3-amino-4-(trifluoromethoxy)benzoate has found applications in materials science. The trifluoromethoxy group imparts electron-withdrawing properties, which can be exploited in designing advanced materials such as polymers and coatings. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and mechanical properties.

The electronic properties of methyl 3-amino-4-(trifluoromethoxy)benzoate make it an interesting candidate for use in organic electronics. Its ability to participate in charge transfer processes has been explored in the context of organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have demonstrated that derivatives of this compound can serve as effective electron transport layers, contributing to improved device performance.

From an environmental perspective, methyl 3-amino-4-(trifluoromethoxy)benzoate has been investigated for its biodegradability and ecological impact. Researchers have assessed its potential toxicity to aquatic organisms and its behavior in soil systems. These studies are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, methyl 3-amino-4-(trifluoromethoxy)benzoate (CAS No. 721-09-5) is a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as an important molecule in contemporary chemistry research.

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